![molecular formula C17H20ClN3OS B5727273 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide](/img/structure/B5727273.png)
4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide, also known as TFP, is a piperazine derivative that has been widely studied for its potential therapeutic applications. TFP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide is not yet fully understood, but it is thought to involve the modulation of various signaling pathways in cells. This compound has been shown to interact with a range of proteins and enzymes, including G protein-coupled receptors and kinases.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and analgesic properties. This compound has also been shown to modulate the release of various neurotransmitters, including dopamine and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide in lab experiments is its relatively low toxicity compared to other compounds. However, this compound can be difficult to synthesize and purify, which may limit its use in certain experiments. Additionally, the exact mechanism of action of this compound is not yet fully understood, which may make it more difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide. One area of interest is the development of more efficient synthesis methods for this compound, which could make it more widely available for research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields. Finally, more research is needed to explore the potential side effects and toxicity of this compound, particularly in vivo.
Synthesis Methods
The synthesis of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide involves the reaction of 2-furylmethylamine with 4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide in the presence of a suitable catalyst. The resulting product is then purified using standard techniques such as column chromatography.
Scientific Research Applications
4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications in a variety of fields, including neuroscience, oncology, and infectious diseases. In neuroscience, this compound has been found to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, this compound has been shown to inhibit the growth of certain cancer cell lines and may have potential as a chemotherapy agent. In infectious diseases, this compound has been found to have antiviral and antibacterial properties and may have potential as a treatment for viral and bacterial infections.
properties
IUPAC Name |
4-(5-chloro-2-methylphenyl)-N-(furan-2-ylmethyl)piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3OS/c1-13-4-5-14(18)11-16(13)20-6-8-21(9-7-20)17(23)19-12-15-3-2-10-22-15/h2-5,10-11H,6-9,12H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQFUPFFSXYFHBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=S)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24793346 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.